Cas no 1616802-34-6 (1-Ethyl 3-borono-3-cyclopentene-1-carboxylate)

• Product Name: 1-Ethyl 3-borono-3-cyclopentene-1-carboxylate
• CAS No: 1616802-34-6
• MF: C₈H₁₃BO₄
• MW: 183.997422933578
• CID: 6022667
• PubChem ID: 165981972
• Update Time: 2025-05-20

1-Ethyl 3-borono-3-cyclopentene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl 3-borono-3-cyclopentene-1-carboxylate
• [4-(ethoxycarbonyl)cyclopent-1-en-1-yl]boronic acid
• 1616802-34-6
• (4-(Ethoxycarbonyl)cyclopent-1-en-1-yl)boronic acid
• EN300-7436401

• Inchi： 1S/C8H13BO4/c1-2-13-8(10)6-3-4-7(5-6)9(11)12/h4,6,11-12H,2-3,5H2,1H3
• InChI Key： CWYLCICQUBYMPH-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)CC=C(B(O)O)C1

Computed Properties

• Exact Mass: 184.0906891g/mol
• Monoisotopic Mass: 184.0906891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 321.4±52.0 °C(Predicted)
• pka: 9.26±0.40(Predicted)

Additional information on 1-Ethyl 3-borono-3-cyclopentene-1-carboxylate

1-Ethyl 3-Borono-3-Cyclopentene-1-Carboxylate: A Comprehensive Overview

1-Ethyl 3-borono-3-cyclopentene-1-carboxylate, identified by the CAS number 1616802-34-6, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a boron-containing moiety with a cyclopentene ring and an ethyl ester group. The presence of the boron atom in the molecule imparts distinctive chemical properties, making it a valuable intermediate in various synthetic pathways.

The synthesis of 1-Ethyl 3-borono-3-cyclopentene-1-carboxylate typically involves multi-step processes that leverage modern organic chemistry techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. For instance, researchers have employed transition metal catalysts, such as palladium complexes, to facilitate key steps in the synthesis process. These methods not only improve the scalability of production but also align with green chemistry principles by minimizing waste and energy consumption.

One of the most notable applications of 1-Ethyl 3-borono-3-cyclopentene-1-carboxylate is in the field of drug discovery. The compound serves as a valuable building block for constructing complex molecular frameworks, particularly those requiring boron-containing functionalities. Recent studies have demonstrated its utility in synthesizing bioactive molecules with potential anti-inflammatory, anticancer, and antimicrobial properties. For example, researchers have utilized this compound to develop novel boron-containing antibiotics that exhibit enhanced efficacy against drug-resistant bacterial strains.

In addition to its role in pharmaceuticals, 1-Ethyl 3-borono-3-cyclopentene-1-carboxylate has found applications in materials science. The compound's ability to undergo various cross-coupling reactions makes it an ideal precursor for synthesizing advanced materials such as polymers and nanoparticles. Recent breakthroughs in nanotechnology have highlighted its potential in creating boron-doped carbon nanotubes, which exhibit superior electrical conductivity and mechanical strength compared to conventional materials.

The chemical stability and reactivity of 1-Ethyl 3-borono-3-cyclopentene-1-carboxylate are influenced by its structural features. The cyclopentene ring provides rigidity to the molecule, while the boron atom introduces nucleophilic reactivity. These properties enable the compound to participate in a wide range of reactions, including Suzuki-Miyaura couplings, Stille couplings, and other cross-coupling reactions. Recent research has focused on optimizing these reactions under mild conditions to enhance their applicability in large-scale industrial processes.

From an environmental perspective, the synthesis and use of 1-Ethyl 3-borono-3-cyclopentene-1-carboxylate are considered sustainable due to the minimal generation of hazardous byproducts. The compound's biodegradability has also been studied extensively, with findings indicating that it undergoes rapid degradation under aerobic conditions. This makes it a preferable choice for applications where environmental impact is a critical consideration.

In conclusion, 1-Ethyl 3-borono-3-cyclopentene-1-carboxylate (CAS No: 1616802-34-6) stands out as a pivotal compound in contemporary chemical research. Its unique structure, versatile reactivity, and wide-ranging applications underscore its importance across multiple disciplines. As research continues to uncover new synthetic pathways and functional applications for this compound, its role in advancing science and technology is expected to grow significantly.